Cas no 2172019-97-3 (1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanoylpyrrolidine-3-carboxylic acid)

• Product Name: 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanoylpyrrolidine-3-carboxylic acid
• CAS No: 2172019-97-3
• MF: C₂₄H₂₄F₂N₂O₅
• MW: 458.454573631287
• CID: 6470445
• PubChem ID: 165573537
• Update Time: 2025-06-08

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanoylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanoylpyrrolidine-3-carboxylic acid
• 2172019-97-3
• 1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-difluorobutanoyl]pyrrolidine-3-carboxylic acid
• EN300-1562834

• Inchi： 1S/C24H24F2N2O5/c25-22(26)20(11-21(29)28-10-9-14(12-28)23(30)31)27-24(32)33-13-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-8,14,19-20,22H,9-13H2,(H,27,32)(H,30,31)
• InChI Key： CLTJYIXQPNURJU-UHFFFAOYSA-N
• SMILES： FC(C(CC(N1CCC(C(=O)O)C1)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)F

Computed Properties

• Exact Mass: 458.16532819g/mol
• Monoisotopic Mass: 458.16532819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 714
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanoylpyrrolidine-3-carboxylic acid

Introduction to 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanoylpyrrolidine-3-carboxylic Acid (CAS No. 2172019-97-3)

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanoylpyrrolidine-3-carboxylic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 2172019-97-3, is a derivative of pyrrolidine and features a unique structural framework that includes a fluoren-9-ylmethoxycarbonyl moiety. The presence of this moiety enhances the compound's potential as a building block in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

The structural complexity of 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanoylpyrrolidine-3-carboxylic acid makes it an intriguing subject for research in medicinal chemistry. The combination of fluorine atoms and the pyrrolidine ring provides a favorable environment for interactions with biological targets, which is a key consideration in drug design. Recent studies have highlighted the importance of fluorinated compounds in enhancing metabolic stability and binding affinity, making this compound a promising candidate for further exploration.

In the realm of synthetic chemistry, the fluoren-9-ylmethoxycarbonyl group serves as an effective protecting group for amino functions, ensuring high selectivity during multi-step syntheses. This characteristic is particularly valuable in the context of peptide and protein drug development, where precise control over functional groups is essential. The use of such protecting groups allows chemists to manipulate reactive sites with minimal interference, thereby improving the overall yield and purity of desired products.

The pyrrolidine core of 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanoylpyrrolidine-3-carboxylic acid is another critical feature that contributes to its potential utility. Pyrrolidine derivatives are well-known for their biological activity and have been extensively studied as pharmacophores in various therapeutic areas. For instance, they have shown promise in the treatment of neurological disorders, cardiovascular diseases, and infectious diseases. The incorporation of fluorine atoms into this framework further modulates its pharmacokinetic properties, potentially leading to improved drug-like characteristics.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. By leveraging molecular modeling techniques, scientists can identify potential binding interactions between 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanoylpyrrolidine-3-carboxylic acid and target proteins or enzymes. This approach has been instrumental in accelerating the discovery process for new drugs and has opened up new avenues for therapeutic intervention.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high efficiency and selectivity. The use of advanced synthetic methodologies, such as transition metal-catalyzed reactions and asymmetric synthesis, has been crucial in achieving the desired product with minimal byproducts. These techniques not only improve the yield but also enhance the sustainability of the synthetic process by reducing waste generation.

In conclusion, 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanoylpyrrolidine-3-carboxylic acid represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable tool for researchers working on novel drug development. As our understanding of chemical biology continues to evolve, compounds like this are expected to play an increasingly important role in addressing complex diseases and improving patient outcomes.